Cas no 62078-42-6 (1H-Pyrazole, 3-azido-4-nitro-)

• Product Name: 1H-Pyrazole, 3-azido-4-nitro-
• CAS No: 62078-42-6
• MF: C₃H₂N₆O₂
• MW: 154.086978435516
• CID: 458890
• PubChem ID: 12328357
• Update Time: 2025-04-19

1H-Pyrazole, 3-azido-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-azido-4-nitro-
• 5-azido-4-nitro-1H-pyrazole
• 3-azido-4-nitropyrazole
• DTXSID80490026
• 62078-42-6

• Inchi： 1S/C3H2N6O2/c4-8-7-3-2(9(10)11)1-5-6-3/h1H,(H,5,6)
• InChI Key： WUWJCQDNVLKFSP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 154.02406
• Monoisotopic Mass: 154.02392333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 120.58